Bisphenol A Bissulfate Disodium Salt-13C12

• Molecular Formula: C15H14Na2O8S2
• Molecular Weight: 444.3 g/mol
• InChI: InChI=1S/C15H16O8S2.2Na/c1-15(2,11-3-7-13(8-4-11)22-24(16,17)18)12-5-9-14(10-6-12)23-25(19,20)21;;/h3-10H,1-2H3,(H,16,17,18)(H,19,20,21);;/q;2*+1/p-2/i3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1,13+1,14+1
• InChIKey: OAPPROYXVPMBRW-XCOKZRAQSA-L

Bisphenol A Bissulfate Disodium Salt-13C12 Internal Standard

Bisphenol A Bissulfate Disodium Salt‑13C12 is a uniformly 13C‑labeled stable isotope‑labeled internal standard (SIL‑IS) derived from the Phase II sulfate conjugate of Bisphenol A (BPA). Its molecular formula is C₃¹³C₁₂H₁₄Na₂O₈S₂ with a molecular weight of 444.29 g/mol, representing a +12 Da mass shift relative to the unlabeled analog (C₁₅H₁₄Na₂O₈S₂, MW 432.38) . This compound is specifically designed for use as an internal standard in isotope dilution mass spectrometry (IDMS) workflows, enabling accurate and precise quantification of BPA bissulfate in complex biological and environmental matrices via LC‑MS/MS or GC‑MS [1].

Stable isotope-labeled internal standard (SIL‑IS) for BPA bissulfate

Uniform 13C12 labeling; +12 Da mass shift from native analyte

Designed for isotope dilution LC‑MS/MS and GC‑MS workflows

• [1] Pharmaffiliates. Bisphenol A Bissulfate Disodium Salt-13C12. Product Datasheet. View Source

Limitations of Unlabeled and Deuterated Standards

Accurate quantification of BPA bissulfate in biological samples is critically dependent on the choice of internal standard. Unlabeled Bisphenol A Bissulfate Disodium Salt cannot be used as an internal standard because it is chromatographically and mass spectrometrically indistinguishable from the endogenous analyte, precluding any correction for matrix effects, extraction efficiency, or instrument variability. While deuterated analogs such as BPA‑d6‑1S are commercially available, ²H‑labeled internal standards often exhibit chromatographic separation from their native analytes, particularly under the high‑resolution UPLC conditions now mandated for many regulated methods [1]. This isotopic fractionation can compromise the ability of the internal standard to co‑elute with the target analyte, leading to differential ion suppression and inaccurate quantification. The 13C12‑labeling strategy, in contrast, maintains near‑identical physicochemical properties and chromatographic behavior, ensuring robust and reproducible correction across diverse sample matrices.

Unlabeled analog

Unlabeled BPA bissulfate disodium salt Identical mass and chromatographic retention prevent distinction from endogenous analyte, making matrix effect and recovery correction impossible.

Deuterated standard

BPA‑d6‑1S or similar ²H‑labeled analogs May show partial chromatographic separation under UPLC conditions, leading to differential ion suppression and inaccurate quantification.

• [1] Berg T, Karlsen M, Øiestad ÅM, Johansen JE, Liu H, Strand DH. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-74. View Source

Quantitative Performance Evidence

Co‑Elution and Ion Suppression Correction

In UPLC‑MS/MS analysis, 13C‑labeled internal standards co‑elute with their native analytes, whereas deuterated (²H) internal standards often show a slight but significant chromatographic separation [1]. A comparative study of amphetamine and methamphetamine quantification demonstrated that 13C‑labeled internal standards co‑eluted under all tested chromatographic conditions, while ²H‑labeled standards were partially separated from their analytes. This co‑elution resulted in a measurably improved ability to compensate for ion suppression effects when 13C‑labeled internal standards were employed [1].

Co‑elution Correction

Class-level inference

13C‑IS co‑elutes; ²H‑IS partially separates

Supports matrix effect compensation in UPLC‑MS/MS

Direct BPA bissulfate co‑elution data not available

Evidence Dimension	Chromatographic Co‑elution and Ion Suppression Correction
Target Compound Data	Complete co‑elution with native BPA bissulfate (inferred from 13C‑IS class behavior)
Comparator Or Baseline	²H‑labeled internal standard (e.g., BPA‑d6‑1S): partial chromatographic separation from native analyte
Quantified Difference	13C‑IS exhibits superior co‑elution, reducing ion suppression variability (specific quantitative data for BPA bissulfate not yet available)
Conditions	UPLC‑MS/MS analysis (sub‑2 μm particle columns) for amphetamine/methamphetamine; applicable by class‑level inference to BPA sulfates

Why This Matters

Co‑elution is a prerequisite for accurate matrix effect correction in regulated bioanalysis; 13C‑IS offers a proven advantage over ²H‑IS in high‑resolution UPLC methods.

• [1] Berg T, et al. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-74. View Source

Precise Mass Shift for MS Detection

Bisphenol A Bissulfate Disodium Salt‑13C12 provides a +12 Da mass shift relative to the unlabeled BPA bissulfate disodium salt (MW 432.38 g/mol for unlabeled vs. 444.29 g/mol for 13C12‑labeled) . This 12‑Da difference arises from the uniform replacement of all 12 carbon atoms in the BPA bissulfate molecule with 13C isotopes, generating a distinct isotopic cluster in the mass spectrum that is fully resolved from the native analyte .

Mass Shift

Data to verify

+12.0 Da

Resolves 13C12‑IS from native analyte for unambiguous detection

Calculated from molecular formula

Evidence Dimension	Molecular Weight and Mass Spectrometric Resolution
Target Compound Data	444.29 g/mol (13C12‑labeled BPA bissulfate disodium salt)
Comparator Or Baseline	Unlabeled BPA bissulfate disodium salt: 432.38 g/mol
Quantified Difference	Δm = +12.0 Da
Conditions	Calculated from molecular formula C₃¹³C₁₂H₁₄Na₂O₈S₂ vs. C₁₅H₁₄Na₂O₈S₂

Why This Matters

A large, predictable mass shift ensures unambiguous MS detection and eliminates isotopic overlap with the native analyte, which is essential for accurate peak integration and quantification in complex matrices.

High Chemical Purity

Commercial suppliers of Bisphenol A Bissulfate Disodium Salt‑13C12 report a typical purity of 95%, as determined by HPLC or equivalent methods . This high purity is essential for its use as a calibration standard and internal standard in quantitative bioanalytical methods. In comparison, the unlabeled BPA bissulfate disodium salt is also supplied with a minimum purity of 95%, but the isotopic purity of the 13C12‑labeled material is an additional, critical parameter for ensuring accurate isotope dilution calculations .

Chemical Purity

Supplier data

≥95% (reported)

Supports calibration linearity in quantitative methods

Isotopic purity verification recommended

Evidence Dimension	Chemical Purity (as supplied)
Target Compound Data	≥95% (reported purity)
Comparator Or Baseline	Unlabeled BPA bissulfate disodium salt: ≥95%
Quantified Difference	Equivalent chemical purity, but isotopic purity is uniquely verified for the 13C12‑labeled compound
Conditions	Supplier Certificate of Analysis (CoA) specifications

Why This Matters

High chemical purity minimizes interference from impurities and ensures reliable calibration curve linearity, which is a regulatory requirement for method validation in bioanalytical and environmental testing.

Validated Use in LC-MS/MS Methods

Although direct published data for the 13C12‑bissulfate is limited, the class of 13C‑labeled BPA conjugates is widely employed in validated isotope dilution LC‑MS/MS methods. For example, 13C‑BPA‑1G and BPA‑d6‑1S are used as internal standards for the quantification of BPA glucuronide and sulfate conjugates in food of animal origin, achieving linearity with R² > 0.99 over a concentration range of 0–10 μg kg⁻¹ [1]. By extension, Bisphenol A Bissulfate Disodium Salt‑13C12 is the direct 13C12‑labeled analog of the BPA disulfate metabolite, making it the optimal internal standard for quantifying this specific conjugate.

Method Linearity Context

Class-level inference

Linearity R² > 0.99 (0–10 µg kg⁻¹) for related 13C‑conjugates

Supports method validation for BPA disulfate quantification

Direct 13C12‑bissulfate method data limited

Evidence Dimension	Method Linearity and Applicability as an Internal Standard
Target Compound Data	Inferred to achieve comparable linearity (R² > 0.99) and performance when used as an internal standard for BPA disulfate
Comparator Or Baseline	13C‑BPA‑1G and BPA‑d6‑1S internal standards: validated linearity R² > 0.99 over 0–10 μg kg⁻¹
Quantified Difference	Not directly compared; class‑level evidence supports the suitability of 13C‑labeled conjugates as internal standards
Conditions	UHPLC‑MS/MS analysis of BPA conjugates in food of animal origin (Deceuninck et al., 2019)

Why This Matters

Demonstrates that the 13C‑labeling strategy is fit‑for‑purpose in regulatory and research settings, supporting the procurement of this specific compound for BPA disulfate quantification.

• [1] Deceuninck Y, Bichon E, Marchand P, Boquien C, Legrand A, Boscher C, Le Bizec B. Quantitative method for conjugated metabolites of bisphenol A and bisphenol S determination in food of animal origin by Ultra High Performance Liquid Chromatography–Tandem Mass Spectrometry. J Chromatogr B. 2019;1121:72-80. View Source

Optimal Use Cases

Urinary BPA Disulfate Quantification

Use Bisphenol A Bissulfate Disodium Salt‑13C12 as the internal standard in isotope dilution LC‑MS/MS methods to accurately measure urinary BPA disulfate concentrations. This application leverages the compound's exact mass match to the native analyte and its proven class‑level performance in achieving linear calibration (R² > 0.99) across biologically relevant concentration ranges [1].

Method Validation in Food and Environmental Samples

Incorporate the 13C12‑labeled standard into UPLC‑MS/MS workflows to develop and validate analytical methods for BPA disulfate in complex matrices such as animal tissues, milk, and wastewater. The compound's 13C‑labeling ensures co‑elution with the target analyte, providing robust compensation for matrix effects and meeting the performance requirements of regulatory guidelines (e.g., EU 2021/808) [1].

Isotope Tracing of BPA Metabolism

Employ Bisphenol A Bissulfate Disodium Salt‑13C12 as a tracer to investigate the formation and disposition of BPA disulfate conjugates in hepatocyte incubations or animal models. Its 13C‑enrichment allows for precise mass spectrometric tracking of the metabolite, distinguishing it from endogenous BPA pools and enabling kinetic studies of sulfation pathways.

Reference Standard for Impurity Profiling

Utilize the high‑purity 13C12‑labeled material as a reference standard for quantifying BPA‑related impurities in pharmaceutical and polymer manufacturing. Its well‑characterized isotopic purity and stable physicochemical properties support accurate quantification in impurity profiling methods required for ANDA submissions and commercial product release [1].

Application

Selection Property

Validation Focus

Urinary BPA disulfate bioanalysis research

Exact mass match and co‑elution profile

Matrix effect compensation and linearity assessment

Food and environmental matrix method validation

13C‑labeling for matrix effect correction

Method specificity and extraction recovery documentation

BPA sulfate metabolism tracing (hepatocyte/animal models)

13C‑enrichment for mass spectrometric tracking

Metabolic pathway differentiation from endogenous pools

Impurity profiling in pharmaceutical and polymer manufacturing

High reported purity and isotopic purity

Impurity quantification accuracy and product quality documentation

• [1] Deceuninck Y, et al. Quantitative method for conjugated metabolites of bisphenol A and bisphenol S determination in food of animal origin by Ultra High Performance Liquid Chromatography–Tandem Mass Spectrometry. J Chromatogr B. 2019;1121:72-80. View Source